2-Chloro-5-{[(oxan-2-yl)oxy]methyl}pyridine

• CAS RN: 132951-11-2
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 2-chloro-5-(oxan-2-yloxymethyl)pyridine
• InChI: InChI=1S/C11H14ClNO2/c12-10-5-4-9(7-13-10)8-15-11-3-1-2-6-14-11/h4-5,7,11H,1-3,6,8H2
• InChI Key: RHOKJICKMBAHQL-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCC2=CN=C(C=C2)Cl

Description

2-Chloro-5-{[(oxan-2-yl)oxy]methyl}pyridine is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 44.3 g of 6-chloro-3-pyridinecarbinol, 300 ml of dioxan and 104.3 g of 3,4-dihydro-2H-pyran was treated with 3 g of p-toluenesulphonic acid monohydrate and stirred at 55° C. for 2 hours. The reaction mixture was treated with 10 ml of diethylamine and, after cooling, taken up in diethyl ether. Repeated washing with water, drying over sodium sulphate and concentration in a vacuum yielded 87.3 g of crude 2-chloro-5-[(tetrahydro-2-pyranyloxy)methyl]pyridine.

Synthesis routes and methods II

Procedure details

A mixture of 85 g of 6-chloro-3-pyridinecarbinol, 800 ml of dioxan and 129.8 g of 3,4-dihydro-2H-pyran was treated with 5.7 g of p-toluenesulphonic acid monohydrate, stirred at room temperature for 0.75 hours and subsequently at 65° C. for 2.75 hours. The reaction mixture was treated with 15 ml of triethylamine and, after cooling, taken up in diethyl ether. Repeated washing with saturated sodium chloride solution, drying over sodium sulphate and evaporation yielded 153.2 g of crude 2-chloro-5-[(tetrahydro-2-pyranyloxy)methyl]pyridine as a brown-red oil.